Cas no 2034530-35-1 (N1-methyl-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide)
N1-methyl-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide Chemical and Physical Properties
Names and Identifiers
-
- F6454-2447
- AKOS026688634
- N1-methyl-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide
- N-methyl-N'-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}ethanediamide
- 2034530-35-1
- N-methyl-N'-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]oxamide
-
- Inchi: 1S/C15H22N4O2/c1-11-9-13(3-6-17-11)19-7-4-12(5-8-19)10-18-15(21)14(20)16-2/h3,6,9,12H,4-5,7-8,10H2,1-2H3,(H,16,20)(H,18,21)
- InChI Key: ONTPITNVHKHLBG-UHFFFAOYSA-N
- SMILES: O=C(C(NC)=O)NCC1CCN(C2C=CN=C(C)C=2)CC1
Computed Properties
- Exact Mass: 290.17427596g/mol
- Monoisotopic Mass: 290.17427596g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 74.3Ų
N1-methyl-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6454-2447-2μmol |
N-methyl-N'-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}ethanediamide |
2034530-35-1 | 90%+ | 2μl |
$85.5 | 2023-05-17 | |
| Life Chemicals | F6454-2447-5μmol |
N-methyl-N'-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}ethanediamide |
2034530-35-1 | 90%+ | 5μl |
$94.5 | 2023-05-17 | |
| Life Chemicals | F6454-2447-10μmol |
N-methyl-N'-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}ethanediamide |
2034530-35-1 | 90%+ | 10μl |
$103.5 | 2023-05-17 | |
| Life Chemicals | F6454-2447-20μmol |
N-methyl-N'-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}ethanediamide |
2034530-35-1 | 90%+ | 20μl |
$118.5 | 2023-05-17 | |
| Life Chemicals | F6454-2447-1mg |
N-methyl-N'-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}ethanediamide |
2034530-35-1 | 90%+ | 1mg |
$81.0 | 2023-05-17 | |
| Life Chemicals | F6454-2447-2mg |
N-methyl-N'-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}ethanediamide |
2034530-35-1 | 90%+ | 2mg |
$88.5 | 2023-05-17 | |
| Life Chemicals | F6454-2447-3mg |
N-methyl-N'-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}ethanediamide |
2034530-35-1 | 90%+ | 3mg |
$94.5 | 2023-05-17 | |
| Life Chemicals | F6454-2447-4mg |
N-methyl-N'-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}ethanediamide |
2034530-35-1 | 90%+ | 4mg |
$99.0 | 2023-05-17 | |
| Life Chemicals | F6454-2447-5mg |
N-methyl-N'-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}ethanediamide |
2034530-35-1 | 90%+ | 5mg |
$103.5 | 2023-05-17 | |
| Life Chemicals | F6454-2447-10mg |
N-methyl-N'-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}ethanediamide |
2034530-35-1 | 90%+ | 10mg |
$118.5 | 2023-05-17 |
N1-methyl-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on N1-methyl-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide
N1-methyl-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide (CAS No. 2034530-35-1): An Overview of a Promising Compound in Medicinal Chemistry
N1-methyl-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide (CAS No. 2034530-35-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its intricate molecular architecture, has been the subject of extensive research, particularly in the areas of pharmacology and drug development.
The chemical structure of N1-methyl-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide is notable for its combination of a piperidine ring and a pyridine moiety, which are both known for their biological activity. The presence of these functional groups contributes to the compound's ability to interact with various biological targets, making it a valuable candidate for the development of new therapeutic agents.
Recent studies have highlighted the potential of N1-methyl-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide as a potent modulator of specific receptors and enzymes. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits significant binding affinity to G protein-coupled receptors (GPCRs), which are key targets in the treatment of various diseases, including neurological disorders and cardiovascular conditions.
In addition to its receptor-binding properties, N1-methyl-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide has shown promising results in preclinical studies. Animal models have indicated that this compound can effectively reduce inflammation and oxidative stress, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant given the increasing prevalence of inflammatory diseases and the need for more effective treatments.
The pharmacokinetic profile of N1-methyl-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide has also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an oral medication. The compound's high bioavailability and low toxicity further enhance its attractiveness as a drug candidate.
Moreover, the synthetic route for producing N1-methyl-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide has been optimized to ensure high yields and purity. This is essential for large-scale production and clinical trials. The synthesis involves a series of well-defined steps, including the formation of the piperidine ring and the subsequent coupling with the pyridine moiety. The use of modern synthetic techniques and catalysts has significantly improved the efficiency and cost-effectiveness of the process.
In conclusion, N1-methyl-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide (CAS No. 2034530-35-1) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure, combined with its favorable pharmacological properties and synthetic accessibility, positions it as a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and development of novel drugs.
2034530-35-1 (N1-methyl-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)